Benzenemethanamine, 4-amino-N-methyl-
Overview
Description
Benzenemethanamine, 4-amino-N-methyl-, also known as 4-amino-N-methylbenzylamine, is a chemical compound with the molecular formula C8H12N2 . It has a molecular weight of 136.1943 .
Molecular Structure Analysis
The molecular structure of Benzenemethanamine, 4-amino-N-methyl- can be represented as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using specific software .Physical And Chemical Properties Analysis
Benzenemethanamine, 4-amino-N-methyl- has a molecular weight of 136.1943 . Unfortunately, the search results do not provide further information on its physical and chemical properties.Scientific Research Applications
Methylation of Anilines
4-((Methylamino)methyl)aniline can be used in the methylation of anilines. This process is catalyzed by cyclometalated ruthenium complexes, which allow the effective methylation of anilines with methanol to selectively give N-methylanilines . This hydrogen autotransfer procedure proceeds under mild conditions (60 °C) in a practical manner (NaOH as base) .
Intermediate for Manufacturing
4-((Methylamino)methyl)aniline is used as an intermediate for producing various products. It is used in the production of dyes, textiles, plastics, paper, medicines, conducting polymers, and agricultural pesticides . Its versatility in manufacturing many items has led to a growing demand for this species .
Reaction with Hydroxyl Free Radicals
In atmospheric chemistry, the reaction between 4-methyl aniline and hydroxyl free radicals has been studied. The kinetics of the reaction were calculated utilizing the transition state theory and the microcanonical Rice–Ramsperger–Kassel–Marcus theory .
Synthesis of Aniline-based Triarylmethanes
4-((Methylamino)methyl)aniline can be used in the synthesis of aniline-based triarylmethanes. This synthesis is achieved through the double Friedel-Crafts reaction of commercial aldehydes and primary, secondary or tertiary anilines .
Safety and Hazards
The safety data sheet for a similar compound, Benzenemethanamine, indicates that it is a combustible liquid that causes severe skin burns and eye damage . It may also cause respiratory irritation and is harmful if swallowed or in contact with skin . These hazards may also apply to Benzenemethanamine, 4-amino-N-methyl-, but specific safety data for this compound was not found in the search results.
Mechanism of Action
Target of Action
4-((Methylamino)methyl)aniline, also known as Benzenemethanamine, 4-amino-N-methyl-, is a chemical compound that has been used in various chemical reactions. One of its primary targets is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation, which occurs with formally nucleophilic organic groups . These groups are transferred from boron to palladium, a key step in the SM coupling reaction .
Biochemical Pathways
The compound affects the biochemical pathways involved in the SM coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Pharmacokinetics
It’s known that similar compounds, such as aniline and its dimethyl derivatives, have rapid elimination rates . This suggests that 4-((Methylamino)methyl)aniline may also have a rapid metabolic elimination rate, which could impact its bioavailability.
Result of Action
The result of the compound’s action is the formation of new carbon–carbon bonds through the SM coupling reaction . This reaction is crucial in the synthesis of various organic compounds.
Action Environment
The action of 4-((Methylamino)methyl)aniline can be influenced by various environmental factors. For instance, the compound is used as a non-traditional antiknock agent in gasoline to increase the octane number . The concentration of the compound in the gasoline can influence its efficacy and stability .
properties
IUPAC Name |
4-(methylaminomethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-10-6-7-2-4-8(9)5-3-7/h2-5,10H,6,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTAMTADBFJSWRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6068060 |
Source
|
| Record name | Benzenemethanamine, 4-amino-N-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6068060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenemethanamine, 4-amino-N-methyl- | |
CAS RN |
38020-69-8 |
Source
|
| Record name | 4-Amino-N-methylbenzenemethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=38020-69-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenemethanamine, 4-amino-N-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038020698 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenemethanamine, 4-amino-N-methyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzenemethanamine, 4-amino-N-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6068060 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-N-methylbenzylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.844 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![3',4'-dihydro-2'H-spiro[imidazolidine-4,1'-naphthalene]-2,5-dione](/img/structure/B1294987.png)
